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Compound of Interest

Compound Name: Pinal

Cat. No.: B1258102 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for pinacol

(2,3-dimethylbutane-2,3-diol). The information is intended to support researchers, scientists,

and drug development professionals in maintaining a safe laboratory environment when

working with this compound.

Chemical and Physical Properties
Pinacol is a white crystalline solid at room temperature.[1][2][3] It is a symmetrical organic diol,

notable for its use in the pinacol coupling reaction and as a precursor to various synthetic

intermediates.[3][4] Understanding its physical and chemical properties is fundamental to its

safe handling.

Table 1: Physical and Chemical Properties of Pinacol
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Property Value Source

Molecular Formula C6H14O2 [1][5]

Molecular Weight 118.17 g/mol [1]

Appearance White crystalline solid [1][2]

Melting Point 40-43 °C [3]

Boiling Point 171-172 °C

Flash Point 77 °C (171 °F) - closed cup [6]

Density 0.967 g/cm³ [5][7]

Solubility

Soluble in hot water, alcohol,

and diethyl ether. Slightly

soluble in cold water and

carbon disulfide.[5]

Vapor Pressure 0.5 mmHg [1]

Hazard Identification and Classification
Pinacol is classified as a hazardous substance. The primary hazards associated with pinacol

are flammability and irritation to the skin, eyes, and respiratory tract.[1][6][8]

Table 2: GHS Hazard Classification for Pinacol
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Hazard Class Category Hazard Statement

Flammable solids 1 H228: Flammable solid[1][8]

Skin corrosion/irritation 2
H315: Causes skin irritation[1]

[8][9]

Serious eye damage/eye

irritation
2

H319: Causes serious eye

irritation[1][9]

Specific target organ toxicity —

single exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation[1][9]

Signal Word: Danger[8]

Hazard Pictograms:

Flame: For flammability hazards.

Exclamation Mark: For skin/eye irritation and respiratory tract irritation.

Toxicology and Health Effects
Exposure to pinacol can lead to adverse health effects. The primary routes of exposure are

inhalation, skin contact, eye contact, and ingestion.[6]

Table 3: Toxicological Data for Pinacol

Test Species Route Value Source

LD50 Mouse Oral 3,380 mg/kg [6]

Potential Health Effects:[6]

Inhalation: May be harmful if inhaled and can cause respiratory tract irritation.[6][9]

Skin Contact: May be harmful if absorbed through the skin and causes skin irritation.[6][8]
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Eye Contact: Causes serious eye irritation.[6][9]

Ingestion: May be harmful if swallowed.[6]

To the best of current knowledge, the chemical, physical, and toxicological properties have not

been exhaustively investigated.[6][7] It is not classified as a carcinogen by IARC, ACGIH, NTP,

or OSHA.[6][7]

Safe Handling and Storage Protocols
Adherence to proper handling and storage procedures is critical to minimizing the risks

associated with pinacol.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks for the specific experimental conditions should be

conducted to determine the appropriate PPE.
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Personal Protective Equipment (PPE) for Pinacol Handling

Work Practices

Eye Protection
(Safety goggles conforming to EN 166 or NIOSH)

Hand Protection
(Chemical-resistant gloves, e.g., nitrile)

Body Protection
(Lab coat, flame-retardant clothing)

Respiratory Protection
(Use in a well-ventilated area or fume hood.

Respirator if dust is generated.)

Avoid contact with skin and eyes

Avoid formation of dust and aerosols

Ensure adequate ventilation

Keep away from heat, sparks, and open flames

Researcher

Wears

Wears

Wears

Wears

Follows

Follows

Follows

Follows
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Figure 1: Recommended Personal Protective Equipment and Work Practices for Handling
Pinacol.

Handling Procedures
Handle in a well-ventilated place or under a chemical fume hood.[8]

Wear suitable protective clothing, gloves, and eye/face protection.[8]

Avoid the formation of dust and aerosols.[6][8]

Use non-sparking tools and take measures to prevent the build-up of electrostatic charge.[8]

[10]

Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources. No

smoking.[8][9]

Wash hands thoroughly after handling.[11]

Storage Conditions
Store in a tightly closed container in a dry, cool, and well-ventilated place.[6][8]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[6]

Ground and bond containers and receiving equipment.[8]

Emergency Procedures
In the event of an emergency, prompt and appropriate action is essential.
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Emergency Response Plan for Pinacol Exposure or Spill

Exposure Event

Inhalation

Skin Contact

Eye Contact

Ingestion

Move to fresh air.
If not breathing, give artificial respiration.

Seek medical attention.

Wash off with soap and plenty of water.
Remove contaminated clothing.

Seek medical attention.

Rinse with plenty of water for at least 15 minutes.
Remove contact lenses if present.

Seek medical attention.

Do NOT induce vomiting.
Rinse mouth with water.
Seek medical attention.

Spill or Leak

Evacuate personnel to a safe area.
Ensure adequate ventilation.

Remove all sources of ignition.
Use personal protective equipment.

Contain and clean up the spill with inert material.
Collect in a suitable, closed container for disposal.

Click to download full resolution via product page

Figure 2: Flowchart for Emergency Response to Pinacol Exposure and Spills.

First-Aid Measures
If Inhaled: Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and consult a doctor immediately.[8]

In Case of Skin Contact: Take off contaminated clothing immediately. Wash off with soap and

plenty of water and consult a doctor.[8]

In Case of Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.

[8]

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and call a doctor or Poison Control Center immediately.[8]
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Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[6]

Specific Hazards: Pinacol is combustible and can form explosive mixtures with air on intense

heating.[7] Hazardous decomposition products formed under fire conditions include carbon

oxides.[6]

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[6]

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Avoid dust formation and

breathing dust. Ensure adequate ventilation.[6]

Environmental Precautions: Do not let the product enter drains.[6]

Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Keep in

suitable, closed containers for disposal.[6] Remove all sources of ignition and use spark-

proof tools.[8]

Disposal Considerations
Dispose of pinacol and its containers in accordance with local, state, and federal regulations.[6]

Contact a licensed professional waste disposal service to dispose of this material.[6]

Experimental Protocol: A Note on Usage
While specific experimental protocols are beyond the scope of this safety guide, any procedure

involving pinacol should be designed with the aforementioned safety precautions in mind. A

generalized workflow for a reaction involving a solid reagent like pinacol is presented below.
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Generalized Experimental Workflow Involving Pinacol

Start: Review SDS and Conduct Risk Assessment

Don Appropriate PPE

Set up Reaction Apparatus in Fume Hood

Weigh Pinacol in a Ventilated Enclosure

Add Pinacol to the Reaction Vessel

Perform Reaction Under Inert Atmosphere (if required)

Aqueous Work-up and Extraction

Purify Product (e.g., Crystallization, Chromatography)

Segregate and Dispose of Waste Properly

End: Clean Equipment and Decontaminate Work Area

Click to download full resolution via product page

Figure 3: A Generalized Workflow for a Laboratory-Scale Reaction Involving Pinacol.
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This guide is intended as a summary of the available safety information for pinacol. It is not a

substitute for a thorough understanding of the material's properties and the specific risks

associated with any given experimental procedure. Always consult the most up-to-date Safety

Data Sheet (SDS) before working with pinacol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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